Cas no 921536-42-7 (5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide
• CAS No: 921536-42-7
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6467388
• Update Time: 2025-05-19

5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 5-chloro-N-(1-ethyl-2,3-dihydro-2-oxo-1H-indol-5-yl)-2-methyl-

• Inchi： 1S/C17H17ClN2O3S/c1-3-20-15-7-6-14(8-12(15)9-17(20)21)19-24(22,23)16-10-13(18)5-4-11(16)2/h4-8,10,19H,3,9H2,1-2H3
• InChI Key： ZGFKOHSHLFAJEM-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3CC)(=O)=O)=CC(Cl)=CC=C1C

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 615.0±65.0 °C(Predicted)
• pka: 8.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide

5-Chloro-N-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-lndol-5-Yl)-2-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

CAS No. 921536-42-7, commonly referred to as 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-methylbenzene-1-sulfonamide, is a complex organic compound with significant potential in the field of pharmaceutical research. This compound belongs to the sulfonamide class of drugs, which are widely used in various therapeutic applications due to their unique chemical properties and bioavailability.

The molecular structure of this compound is characterized by a benzene ring substituted with a chlorine atom at position 5 and a methyl group at position 2. The sulfonamide group is attached to the benzene ring at position 1, forming a strong covalent bond that contributes to the compound's stability. The indole moiety, which is fused with an ethyl group and an oxo group, adds complexity to the molecule and enhances its pharmacokinetic properties.

Recent studies have highlighted the potential of 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-H-indol-Yl)-sulfonamide in targeting specific cellular pathways involved in chronic diseases such as cancer and inflammatory disorders. Researchers have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction processes. This makes it a promising candidate for drug development in oncology and immunology.

The synthesis of this compound involves a multi-step process that includes nucleophilic aromatic substitution and coupling reactions. The optimization of reaction conditions has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for potential large-scale production.

In terms of application, CAS No. 921536427 has shown remarkable selectivity in binding to specific receptors, which is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Preclinical studies have indicated favorable pharmacokinetic profiles, including good absorption and moderate clearance rates, suggesting its suitability for oral administration.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have been employed to predict the binding affinity of this compound with various protein targets. These studies provide valuable insights into its mechanism of action and guide further optimization efforts to enhance its potency and specificity.

Despite its promising attributes, further research is required to fully elucidate the safety profile of 5-chloro-N-(indol-Yl)-sulfonamide. Ongoing toxicological studies aim to assess its potential for adverse effects, particularly in terms of hepatotoxicity and nephrotoxicity, which are common concerns with sulfonamide-based drugs.

In conclusion, CAS No. 921536427 represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising biological activity, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound holds great potential for addressing unmet medical needs across various disease indications.